3-[(2,8-dimethyl-4-quinolinyl)amino]benzoic acid hydrochloride

• IUPAC Name: 3-[(2,8-dimethylquinolin-4-yl)amino]benzoic acid;hydrochloride
• InChI: InChI=1S/C18H16N2O2.ClH/c1-11-5-3-8-15-16(9-12(2)19-17(11)15)20-14-7-4-6-13(10-14)18(21)22;/h3-10H,1-2H3,(H,19,20)(H,21,22);1H
• InChI Key: WYVLGTIYIDKBSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)C)NC3=CC=CC(=C3)C(=O)O.Cl
• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol

Description

3-[(2,8-dimethyl-4-quinolinyl)amino]benzoic acid hydrochloride, commonly known as DMQA, is a chemical compound that has been widely used in scientific research in recent years. DMQA is a fluorescent probe that has been used to study the binding of drugs to proteins, as well as to investigate the mechanisms of action of various compounds.

Mechanism of Action

The mechanism of action of DMQA involves its ability to bind to proteins and emit fluorescence upon excitation with light. The fluorescence intensity of DMQA is dependent on its environment, such as the pH and polarity of the solution, as well as the presence of other molecules that may interact with DMQA. This property of DMQA has been used to study the binding of drugs to proteins and to investigate the conformational changes that occur in proteins upon binding.
Biochemical and Physiological Effects:
DMQA itself does not have any known biochemical or physiological effects, as it is primarily used as a fluorescent probe in scientific research. However, the compounds that DMQA has been used to study may have various biochemical and physiological effects, depending on their mechanisms of action and targets in the body.

Advantages and Limitations for Lab Experiments

The main advantage of using DMQA as a fluorescent probe in lab experiments is its ability to bind to proteins and emit fluorescence upon excitation with light. This property allows for the investigation of the binding of various compounds to proteins and the conformational changes that occur upon binding. However, there are also some limitations to using DMQA, such as its sensitivity to environmental factors and the need for specialized equipment to measure fluorescence.

Future Directions

There are many future directions for the use of DMQA in scientific research. One potential direction is the investigation of the binding of novel compounds to proteins using DMQA as a fluorescent probe. Another direction is the development of new methods for measuring fluorescence, such as the use of microfluidics or nanotechnology. Additionally, DMQA could be used in conjunction with other techniques, such as mass spectrometry or X-ray crystallography, to obtain more detailed information about the binding of compounds to proteins.

Synthesis Methods

The synthesis of DMQA involves the condensation of 2,8-dimethyl-4-quinolinecarboxaldehyde with 3-aminobenzoic acid in the presence of a reducing agent. The resulting product is then purified by recrystallization from ethanol to obtain DMQA in the form of a white crystalline powder.

Scientific Research Applications

DMQA has been widely used in scientific research as a fluorescent probe to study the binding of drugs to proteins. It has been used to investigate the binding of various compounds to human serum albumin, which is an important protein in the blood that transports drugs and other molecules throughout the body. DMQA has also been used to study the binding of drugs to other proteins, such as bovine serum albumin and cytochrome P450 enzymes.